N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(ethylthio)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C24H22N2OS3/c1-2-28-18-12-6-4-10-16(18)22(27)26-24-21(15-9-3-7-13-19(15)29-24)23-25-17-11-5-8-14-20(17)30-23/h4-6,8,10-12,14H,2-3,7,9,13H2,1H3,(H,26,27)
• InChI Key: HBIWFLADKOIOSD-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=C(C3=C(S2)CCCC3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H22N2OS3
• Molecular Weight: 450.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(ethylthio)benzamide is a useful research compound. Its molecular formula is C24H22N2OS3 and its molecular weight is 450.63. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

• A study discusses the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity toward various nitrogen nucleophiles to yield derivatives with potential significance in medicinal chemistry (Mohareb et al., 2004).

Anticancer Activity

• Research on the synthesis of substituted benzamides, including benzothiazole derivatives, highlights their evaluation against various cancer cell lines, indicating potential anticancer properties (Ravinaik et al., 2021).

Molecular Structure and Aggregation

• A study on closely related benzamides describes their molecular conformations and modes of supramolecular aggregation, important for understanding the physical and chemical properties of such compounds (Sagar et al., 2018).

Electrochemical Synthesis Methods

• Research on TEMPO-catalyzed electrochemical C–H thiolation for the synthesis of benzothiazoles from thioamides is relevant, as it represents an innovative method for constructing benzothiazole cores (Qian et al., 2017).

Antibacterial Agents

• A study discusses the design and synthesis of benzothiazolyl substituted pyrazol-5-ones as novel antibacterial agents, showing promise against specific bacterial strains (Palkar et al., 2017).

Mechanism of Action

Target of action

Compounds with a benzothiazole structure have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . .

Mode of action

The mode of action of benzothiazole derivatives often involves interactions with enzymes or receptors related to the biological activities mentioned above

Biochemical pathways

Benzothiazole derivatives can affect various biochemical pathways depending on their specific targets and modes of action

Pharmacokinetics

The pharmacokinetic properties of benzothiazole derivatives can vary widely depending on their specific chemical structures

Result of action

The molecular and cellular effects of benzothiazole derivatives can vary depending on their specific targets, modes of action, and biochemical pathways

Action environment

Environmental factors can influence the action, efficacy, and stability of benzothiazole derivatives